Cas no 1332606-99-1 (Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate)

• Product Name: Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate
• CAS No: 1332606-99-1
• MF: C₁₃H₁₁IN₂O₂
• MW: 354.143115282059
• CID: 2093618
• PubChem ID: 86346281
• Update Time: 2025-06-08

Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate
• Ethyl2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate
• 1332606-99-1

• Inchi： 1S/C13H11IN2O2/c1-3-18-13(17)8-4-5-10-9(6-8)12(14)11(7-15)16(10)2/h4-6H,3H2,1-2H3
• InChI Key： KTPHPVFEMQVYCB-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N(C)C2C=CC(C(=O)OCC)=CC=21

Computed Properties

• Exact Mass: 353.98653Da
• Monoisotopic Mass: 353.98653Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate

Comprehensive Overview of Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate (CAS No. 1332606-99-1)

Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate (CAS No. 1332606-99-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a cyano group, an iodo substituent, and an ester functionality. These functional groups make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

The compound's CAS number 1332606-99-1 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation. Its systematic name, Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate, reflects its structural complexity, which includes a methylated indole core and an ethyl ester at the 5-position. This combination of features makes it a valuable building block for developing novel therapeutics, especially in oncology and neurology.

In recent years, the demand for indole-based compounds has surged due to their broad biological activities. Researchers are particularly interested in iodo-substituted indoles like this compound because of their potential in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the cyano group further enhances its reactivity, enabling the creation of diverse derivatives with tailored properties.

From an industrial perspective, Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward eco-friendly practices, this compound's efficient synthesis and minimal environmental impact are key selling points. Its applications extend to fluorescent probes and organic electronics, where its photophysical properties are exploited for advanced materials.

For those searching "indole derivatives in drug discovery" or "iodo-substituted heterocycles", this compound represents a prime example of how small molecules can drive innovation. Its CAS No. 1332606-99-1 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research. Additionally, its role in high-throughput screening and combinatorial chemistry makes it a staple in laboratories worldwide.

In summary, Ethyl 2-cyano-3-iodo-1-methyl-1H-indole-5-carboxylate (CAS No. 1332606-99-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity profile position it as a critical tool for researchers aiming to develop next-generation solutions in these fields.